Cas no 478080-31-8 (5-[2-(4-Chlorophenyl)-1,3-thiazol-4-yl]-6-methyl[1,3]thiazolo[3,2-b][1,2,4]triazole)

• Product Name: 5-[2-(4-Chlorophenyl)-1,3-thiazol-4-yl]-6-methyl[1,3]thiazolo[3,2-b][1,2,4]triazole
• CAS No: 478080-31-8
• MF: C₁₄H₉ClN₄S₂
• MW: 332.831058263779
• MDL: MFCD02083476
• CID: 5232172
• Update Time: 2026-03-07

5-[2-(4-Chlorophenyl)-1,3-thiazol-4-yl]-6-methyl[1,3]thiazolo[3,2-b][1,2,4]triazole Chemical and Physical Properties

Names and Identifiers

• 5-[2-(4-CHLOROPHENYL)-1,3-THIAZOL-4-YL]-6-METHYL[1,3]THIAZOLO[3,2-B][1,2,4]TRIAZOLE
• 2-(4-chlorophenyl)-4-{6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl}-1,3-thiazole
• Thiazolo[3,2-b][1,2,4]triazole, 5-[2-(4-chlorophenyl)-4-thiazolyl]-6-methyl-
• 5-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]-6-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazole
• Oprea1_204950
• 5-[2-(4-Chlorophenyl)-1,3-thiazol-4-yl]-6-methyl[1,3]thiazolo[3,2-b][1,2,4]triazole

• MDL： MFCD02083476
• Inchi： 1S/C14H9ClN4S2/c1-8-12(21-14-16-7-17-19(8)14)11-6-20-13(18-11)9-2-4-10(15)5-3-9/h2-7H,1H3
• InChI Key： ISAGDGHQIZTYEG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(=CS1)C1=C(C)N2C(=NC=N2)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 380
• XLogP3: 4.3
• Topological Polar Surface Area: 99.6

Additional information on 5-[2-(4-Chlorophenyl)-1,3-thiazol-4-yl]-6-methyl[1,3]thiazolo[3,2-b][1,2,4]triazole

Introduction to 5-[2-(4-Chlorophenyl)-1,3-thiazol-4-yl]-6-methyl[1,3]thiazolo[3,2-b][1,2,4]triazole (CAS No. 478080-31-8)

5-[2-(4-Chlorophenyl-1,3-thiazol-4-yl])-6-methyl[1,3]thiazolo[3,2-b][1,2,4]triazole (CAS No. 478080-31-8) is a complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules known as triazoles and thiazoles, which are widely recognized for their diverse pharmacological effects. The presence of multiple heterocyclic rings in its structure suggests a high degree of molecular complexity, which may contribute to its interactions with biological targets.

The chemical structure of this compound features a central triazole ring fused with a thiazole ring, further substituted with a 4-chlorophenyl group and a methyl group at the 6-position of the triazole ring. This specific arrangement of functional groups makes it an intriguing candidate for further investigation in drug discovery programs. The 4-chlorophenyl moiety is particularly noteworthy as it often enhances the lipophilicity and binding affinity of small molecules to their targets.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. The combination of thiazole and triazole rings in 5-[2-(4-Chlorophenyl-1,3-thiazol-4-yl))-6-methyl[1,3]thiazolo[3,2-b][1,2,4]triazole (CAS No. 478080-31-8) positions it as a potential lead compound for various pharmacological targets. For instance, studies have shown that thiazole derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The addition of a triazole ring may further modulate these effects by introducing additional binding sites or enhancing metabolic stability.

The synthesis of this compound involves multiple steps, including the formation of the thiazole ring followed by the introduction of the triazole moiety. The use of 4-chlorophenyl as a substituent requires careful handling due to its potential reactivity under certain conditions. However, advances in synthetic methodologies have made it possible to construct such complex molecules with high precision and yield.

One of the most promising areas of research involving this compound is its potential as an antitumor agent. Preliminary studies have suggested that derivatives of thiazole and triazole rings can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. The presence of the 4-chlorophenyl group may enhance its ability to interact with enzymes such as kinases, which are often overexpressed in cancer cells.

The pharmacokinetic properties of 5-[2-(4-Chlorophenyl-1,3-thiazol-4-yl))-6-methyl[1,3]thiazolo[3,2-b][1,2,4]triazole (CAS No. 478080-31-8) are also an important consideration in its development as a drug candidate. Factors such as solubility, bioavailability, and metabolic stability can significantly influence its therapeutic efficacy. Computational modeling and experimental techniques are being employed to optimize these properties and improve the compound's overall pharmacokinetic profile.

In addition to its potential antitumor activity, this compound has shown promise in other therapeutic areas. For example, it may have applications in the treatment of infectious diseases by targeting bacterial or viral enzymes essential for their survival. The structural features that make it effective against cancer cells may also be beneficial in developing new antibiotics or antivirals.

The development of novel pharmaceuticals often involves a multidisciplinary approach, combining expertise from chemistry, biology, and medicine. The synthesis and characterization of 5-[2-(4-Chlorophenyl-1,3-thiazol-4-yl))-6-methyl[1,3]thiazolo[3,2-b][1,2,4]triazole (CAS No. 478080-31-8) is no exception. Researchers are leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design to identify new leads and optimize existing ones.

The safety profile of any potential drug candidate is crucial before it can be considered for clinical use. Toxicological studies are being conducted to assess the acute and chronic effects of this compound on various biological systems. These studies aim to identify any potential adverse reactions and determine the appropriate dosage levels for therapeutic use.

In conclusion, 5-[2-(4-Chlorophenyl-1,3-thiazol-4-yl))-6-methyl[1,3]thiazolo[3,2-b][1,2,4]triazole (CAS No. 478080-31-8) is a structurally complex heterocyclic compound with significant potential in pharmaceutical research. Its unique combination of thiazole and triazole rings makes it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new biological activities and optimize synthetic methodologies，this compound is likely to play an important role in the development of next-generation drugs.